Cas no 88070-02-4 (Benzene, 1-(1,1-dimethylethyl)-3-methyl-5-(phenylmethyl)-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-3-methyl-5-(phenylmethyl)-
• CAS No: 88070-02-4
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 646357
• PubChem ID: 13139370
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-methyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-3-methyl-5-(phenylmethyl)-
• 1-benzyl-3-tert-butyl-5-methylbenzene
• 88070-02-4
• DTXSID00521104

• Inchi： 1S/C18H22/c1-14-10-16(12-15-8-6-5-7-9-15)13-17(11-14)18(2,3)4/h5-11,13H,12H2,1-4H3
• InChI Key： SNTFZZLMAHGEEM-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C)C=C(CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 238.172150702g/mol
• Monoisotopic Mass: 238.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų